Cas no 910037-03-5 (3-3-(dimethylamino)propoxy-N-methylbenzylamine)

• Product Name: 3-3-(dimethylamino)propoxy-N-methylbenzylamine
• CAS No: 910037-03-5
• MF: C₁₃H₂₂N₂O
• MW: 222.326583385468
• CID: 803037
• PubChem ID: 24229606
• Update Time: 2025-10-05

3-3-(dimethylamino)propoxy-N-methylbenzylamine Chemical and Physical Properties

Names and Identifiers

• 3-[3-(Dimethylamino)propoxy]-N-methylbenzylamine
• Benzenemethanamine, 3-[3-(dimethylamino)propoxy]-N-methyl-
• N,N-dimethyl-3-[3-(methylaminomethyl)phenoxy]propan-1-amine
• 3-(3-(Dimethylamino)propoxy)-N-methylbenzylamine
• DTXSID70640316
• ({3-[3-(dimethylamino)propoxy]phenyl}methyl)(methyl)amine
• Benzenemethanamine,3-[3-(dimethylamino)propoxy]-N-methyl-
• MS-22248
• N,N-Dimethyl-3-{3-[(methylamino)methyl]phenoxy}propan-1-amine
• FT-0713162
• 910037-03-5
• SCHEMBL21345579
• DB-078865
• 3-3-(dimethylamino)propoxy-N-methylbenzylamine

• Inchi： 1S/C13H22N2O/c1-14-11-12-6-4-7-13(10-12)16-9-5-8-15(2)3/h4,6-7,10,14H,5,8-9,11H2,1-3H3
• InChI Key： ODWHICGCLWFLBT-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(CNC)C=1)CCCN(C)C

Computed Properties

• Exact Mass: 222.17300
• Monoisotopic Mass: 222.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• Density: 0.973
• Boiling Point: 322°C at 760 mmHg
• Flash Point: 148.6°C
• Refractive Index: 1.51
• PSA: 24.50000
• LogP: 2.12740

3-3-(dimethylamino)propoxy-N-methylbenzylamine Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：